![molecular formula C5H8F2O2 B2750115 3,3-Difluoro-2,2-dimethylpropanoic acid CAS No. 1022154-50-2](/img/structure/B2750115.png)
3,3-Difluoro-2,2-dimethylpropanoic acid
Overview
Description
3,3-Difluoro-2,2-dimethylpropanoic acid is a chemical compound with the molecular formula C5H8F2O2 . It has a molecular weight of 138.11 . The compound is solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is1S/C5H8F2O2/c1-5(2,3(6)7)4(8)9/h3H,1-2H3,(H,8,9)
. This code represents the molecular structure of the compound. Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 138.11 .Scientific Research Applications
Environmental Fate and Effects of Fluorinated Compounds
Fluoroalkylether compounds (ether-PFAS), including substances related to 3,3-Difluoro-2,2-dimethylpropanoic acid, are reported in the environment, raising concerns due to their persistent, bioaccumulative, and toxic properties. Monitoring activities and high-resolution mass spectrometry have advanced the understanding of these compounds' environmental presence and impact, highlighting the need for further research on their fate and effects compared to legacy PFAS like PFOA and PFOS (Munoz et al., 2019).
The review on microbial degradation of polyfluoroalkyl chemicals sheds light on environmental biodegradability studies, exploring microbial pathways that may lead to the breakdown of these persistent chemicals into perfluoroalkyl carboxylic (PFCAs) and sulfonic acids (PFSAs), thus contributing to the understanding of their environmental transformation and potential mitigation strategies (Liu & Mejia Avendaño, 2013).
Advances in Treatment and Chemical Recycling
Research on the chemical speciation of aqueous hydrogen fluoride at various temperatures contributes to the broader understanding of handling and potentially neutralizing fluorinated waste, including compounds like this compound. Such studies are crucial for developing effective waste treatment and recycling processes (Guendouzi et al., 2019).
The exploration of novel treatment technologies for PFAS compounds, including advanced oxidation processes and adsorption techniques, provides insights into potential methods for the removal of stubborn fluorinated pollutants from the environment. These innovative approaches could be applied to a wide range of fluorinated substances, offering pathways to mitigate their impact (Kucharzyk et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
3,3-difluoro-2,2-dimethylpropanoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8F2O2/c1-5(2,3(6)7)4(8)9/h3H,1-2H3,(H,8,9) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJUCPGKPFFVMPL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(F)F)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8F2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
138.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1022154-50-2 | |
Record name | 3,3-difluoro-2,2-dimethylpropanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.